(Z)-3-(4-(diethylamino)phenyl)-5-(2,4-dimethoxybenzylidene)-2-thioxothiazolidin-4-one
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Description
(Z)-3-(4-(diethylamino)phenyl)-5-(2,4-dimethoxybenzylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C22H24N2O3S2 and its molecular weight is 428.57. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Several studies have highlighted the antimicrobial properties of thiazolidin-4-one derivatives. For example, compounds synthesized by reacting ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate with various reagents showed significant anti-microbial activity, as determined through docking studies and anti-microbial evaluation (Spoorthy et al., 2021). Moreover, novel (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives, including thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin moieties, exhibited antibacterial activity, particularly against Gram-positive bacterial strains (Trotsko et al., 2018).
Anticancer Applications
In the realm of anticancer research, a novel series of 4-thiazolidinone derivatives was synthesized and evaluated for its in vitro antimicrobial and anticancer potentials. Notably, certain compounds demonstrated significant anticancer activity, with QSAR studies indicating the importance of topological and electronic parameters in describing their activities (Deep et al., 2016).
Material Science Applications
Thiazolidin-4-one derivatives also find applications in material science, for instance, as chemosensors. A study detailed the development of a fluorescent-based receptor for the selective and sensitive detection of Cu²⁺ and Zn²⁺ ions, showcasing the compound's utility in molecular logic gate manufacturing due to its distinct fluorescence response to these metal ions (Fegade et al., 2015).
Properties
IUPAC Name |
(5Z)-3-[4-(diethylamino)phenyl]-5-[(2,4-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3S2/c1-5-23(6-2)16-8-10-17(11-9-16)24-21(25)20(29-22(24)28)13-15-7-12-18(26-3)14-19(15)27-4/h7-14H,5-6H2,1-4H3/b20-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWXIBAQTCDXOKX-MOSHPQCFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=C(C=C3)OC)OC)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(C=C(C=C3)OC)OC)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.